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Compound of Interest

Compound Name: Carbonyl sulfide

Cat. No.: B1216135 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Carbonyl sulfide (COS), a colorless, flammable, and toxic gas.

Adherence to these procedures is critical for ensuring a safe laboratory environment.

Immediate Safety Concerns
Carbonyl sulfide presents several significant hazards that require strict adherence to safety

protocols. It is an extremely flammable gas that may form explosive mixtures with air.[1] Vapors

are heavier than air and can travel to an ignition source, causing a flashback. The gas is toxic if

inhaled, with high concentrations potentially leading to convulsions, sudden collapse, and even

death.[1][2] Contact with the liquefied gas can cause frostbite.[1][2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate PPE for the

specific procedures being undertaken. The following table summarizes the recommended PPE

for handling Carbonyl sulfide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1216135?utm_src=pdf-interest
https://www.benchchem.com/product/b1216135?utm_src=pdf-body
https://www.benchchem.com/product/b1216135?utm_src=pdf-body
https://amp.generalair.com/MsdsDocs/PA45792S.pdf
https://amp.generalair.com/MsdsDocs/PA45792S.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0349.pdf
https://amp.generalair.com/MsdsDocs/PA45792S.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0349.pdf
https://www.benchchem.com/product/b1216135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part
Personal Protective

Equipment
Rationale

Eyes/Face
Vapor-proof goggles and a

face shield

To protect against splashes of

liquefied gas and exposure to

vapors.[1][3]

Skin

- Chemical resistant gloves-

Flame-resistant, anti-static

safety clothing- Metatarsal

shoes

To prevent skin contact with

the liquefied gas, which can

cause frostbite, and to protect

from fire hazards.[1][2]

Respiratory

- Supplied-air respirator with a

full facepiece (in pressure-

demand or other positive-

pressure mode)- Self-

contained breathing apparatus

(SCBA) for emergencies or

unknown exposure levels

To protect against the

inhalation of toxic gas.[1][2]

Exposure Limits
Monitoring the concentration of Carbonyl sulfide in the work environment is crucial. The

following exposure limits have been established:

Organization Exposure Limit Type

ACGIH 5 ppm
Time-Weighted Average (TWA)

[4]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

accidents.

Handling:
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Ventilation: Always handle Carbonyl sulfide in a well-ventilated area or within a closed

system.[4][3] An explosion-proof local exhaust system is recommended.[1]

Ignition Sources: Eliminate all ignition sources, including sparks, open flames, and hot

surfaces.[5] Use only non-sparking tools and explosion-proof electrical equipment.[4]

Equipment: All equipment used for handling Carbonyl sulfide must be grounded.[5] Use a

backflow preventative device in the piping.[4]

Cylinder Handling: Cylinders should be protected from physical damage and moved with a

suitable hand truck.[4]

Storage:

Location: Store cylinders in a segregated and approved area that is cool, dry, and well-

ventilated, away from direct sunlight.[4][6]

Incompatible Materials: Keep away from incompatible materials such as oxidizing agents,

acids, and bases.[1][6]

Security: Store cylinders in an upright position, firmly secured to prevent falling, and in a

locked-up area.[4][7]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation Immediate Action

Inhalation

- Move the affected person to fresh air.- If

breathing has stopped, provide artificial

respiration.- Seek immediate medical attention.

Skin Contact (Liquefied Gas)

- Immediately warm the frostbitten area with

warm water (not to exceed 105°F or 41°C).-

Seek immediate medical attention.[1]

Eye Contact (Liquefied Gas)

- Immediately flush eyes with plenty of water for

at least 15 minutes.- Seek immediate medical

attention.[4][1]

Leak

- Evacuate the area immediately.- Shut off all

ignition sources.- If it can be done without risk,

stop the leak.- Ventilate the area.[4][1]

Fire

- If a cylinder is leaking gas, do not extinguish

the fire unless the leak can be stopped safely.[4]

[5]- Use water spray to keep fire-exposed

containers cool.- Fight the fire from a maximum

distance.[4]

Disposal Plan
Carbonyl sulfide and its containers must be disposed of as hazardous waste.

Regulations: All disposal activities must comply with federal, state, and local regulations.[4]

Contractor: Dispose of surplus and non-recyclable products through a licensed waste

disposal contractor.[4]

Cylinders: Empty cylinders should be returned to the supplier.[4] Do not attempt to refill or

dispose of cylinders yourself.

Operational Workflow for Handling Carbonyl Sulfide
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The following diagram outlines the logical workflow for safely handling Carbonyl sulfide from

preparation to disposal.

Preparation Phase

Handling Phase

Disposal Phase

Emergency Response

Conduct Risk Assessment

Verify Ventilation System

Assemble and Inspect PPE

Prepare Emergency Equipment

Transport Cylinder Securely

Connect to System in Ventilated Area

Perform Experiment

Disconnect and Close Valve Execute Emergency Protocol

Move Cylinder to Designated Storage

Label for Disposal

Arrange for Licensed Disposal

Click to download full resolution via product page

Workflow for Safe Handling of Carbonyl Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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